4-(4-Ethylphenyl)-2-nitrophenol, 95%

• IUPAC Name: 4-(4-ethylphenyl)-2-nitrophenol
• InChI: InChI=1S/C14H13NO3/c1-2-10-3-5-11(6-4-10)12-7-8-14(16)13(9-12)15(17)18/h3-9,16H,2H2,1H3
• InChI Key: PREXTGYXFLHVQF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C14H13NO3
• DSSTOX Substance ID: DTXSID30686230
• Molecular Weight: 243.26 g/mol
• CAS RN: 1261897-44-2

Description

4-(4-Ethylphenyl)-2-nitrophenol, 95% (4-E2NP), is a nitrophenol compound with a wide range of applications in the scientific field. It is a colorless crystalline solid that is soluble in ethanol and other organic solvents. 4-E2NP is a versatile compound that can be used for various purposes, including synthesis of other compounds, scientific research, and laboratory experiments.

Scientific Research Applications

4-(4-Ethylphenyl)-2-nitrophenol, 95% has a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, such as nitro-aromatics, nitro-heterocycles, and nitro-amino acids. It has also been used as a catalyst in organic reactions, such as the nitration of aromatic compounds. Additionally, 4-(4-Ethylphenyl)-2-nitrophenol, 95% has been used as a reagent in the synthesis of pharmaceuticals and other biologically active compounds.

Mechanism of Action

The mechanism of action of 4-(4-Ethylphenyl)-2-nitrophenol, 95% is not completely understood. It is believed to act as a proton donor in the nitration of aromatic compounds, which is a process where a nitro group is added to an aromatic ring. This process is thought to involve the transfer of a proton from the 4-(4-Ethylphenyl)-2-nitrophenol, 95% molecule to the aromatic ring, followed by the addition of the nitro group.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Ethylphenyl)-2-nitrophenol, 95% have not been studied in detail. However, due to its nitro group, it is likely to be toxic to humans and other organisms. It is also likely to be an environmental pollutant, as it can be released into the environment from industrial processes.

Advantages and Limitations for Lab Experiments

4-(4-Ethylphenyl)-2-nitrophenol, 95% is a versatile compound that can be used in a variety of laboratory experiments. It is relatively stable and can be stored for extended periods of time. It is also soluble in organic solvents, making it easy to use in a variety of reactions. However, it is toxic and should be handled with care.

Future Directions

There are many potential future directions for research involving 4-(4-Ethylphenyl)-2-nitrophenol, 95%. These include further studies into its mechanism of action and its biochemical and physiological effects. Additionally, further research into its use as a reagent in the synthesis of pharmaceuticals and other biologically active compounds is needed. Additionally, further research into its environmental impact and toxicity is needed. Finally, further studies into its use as a catalyst in organic reactions is needed.

Synthesis Methods

4-(4-Ethylphenyl)-2-nitrophenol, 95% can be synthesized from the reaction of 4-ethylphenol and nitric acid. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 70 °C. The reaction yields a solution of 4-(4-Ethylphenyl)-2-nitrophenol, 95% in nitric acid, which can be purified by recrystallization. The recrystallized product is a white crystalline solid with a purity of 95%.